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Compound of Interest

Compound Name: Linoleic acid-d5

Cat. No.: B12395246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the molecular properties of Linoleic
acid-d5, a deuterated analog of the essential omega-6 fatty acid, linoleic acid. The

incorporation of five deuterium atoms into the molecule imparts a stable isotopic label,

rendering it an invaluable tool in various research applications, particularly in mass

spectrometry-based lipidomics and metabolic studies. This document summarizes its key

quantitative data, provides insight into its chemical structure, and outlines the principles of its

analysis.

Quantitative Molecular Data
The fundamental physicochemical properties of Linoleic acid-d5 are detailed below. This data

is critical for accurate experimental design, analysis, and interpretation.

Property Value Reference

Molecular Weight 285.48 g/mol [1]

Exact Mass 285.27 g/mol [2]

Molecular Formula C₁₈H₂₇D₅O₂

Purity >99%
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Structural Elucidation and Isotopic Labeling
Linoleic acid-d5 is systematically named (9Z,12Z)-octadeca-9,12-dienoic-17,17,18,18,18-d5

acid. The deuterium atoms are strategically placed at the terminal end of the acyl chain, a

location that is typically less susceptible to metabolic modification, thereby ensuring the stability

of the isotopic label during biological studies. The molecular structure and the precise location

of the deuterium atoms are illustrated in the diagram below.

Caption: Molecular structure of Linoleic acid-d5.

Experimental Determination of Molecular Weight
The molecular weight of isotopically labeled compounds like Linoleic acid-d5 is typically

determined using high-resolution mass spectrometry (HRMS). The general workflow for such

an analysis is outlined below.

Methodology
Sample Preparation: A solution of Linoleic acid-d5 is prepared in a suitable organic solvent,

such as a mixture of dichloromethane and methanol.

Infusion and Ionization: The sample is introduced into the mass spectrometer, often via direct

infusion or coupled with a chromatographic system. Electrospray ionization (ESI) is a

common technique used to generate negatively charged ions [M-H]⁻ in the gas phase.

Mass Analysis: The ions are then guided into a high-resolution mass analyzer, such as an

Orbitrap or a time-of-flight (TOF) instrument. These analyzers have the capability to measure

the mass-to-charge ratio (m/z) of ions with high accuracy and precision.

Data Acquisition and Analysis: The instrument acquires a full scan mass spectrum. The peak

corresponding to the [M-H]⁻ ion of Linoleic acid-d5 is identified, and its m/z value is used to

calculate the experimental molecular weight. The high resolution allows for the differentiation

of the deuterated species from its unlabeled counterpart.
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Caption: General workflow for molecular weight determination.

Applications in Research
The precise mass difference between Linoleic acid-d5 and the endogenous, unlabeled linoleic

acid allows for its use as an internal standard in quantitative mass spectrometry assays. This is

crucial for correcting for variations in sample extraction, processing, and instrument response,

thereby enabling accurate quantification of linoleic acid levels in complex biological matrices.

Its stability and well-defined molecular weight are fundamental to its utility in metabolic flux

analysis and in studies investigating the role of linoleic acid in various physiological and

pathological processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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